Cas no 2167953-25-3 (4-amino-1-methyl-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2-dione)

• Product Name: 4-amino-1-methyl-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2-dione
• CAS No: 2167953-25-3
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 6592678
• PubChem ID: 136576248
• Update Time: 2025-05-20

4-amino-1-methyl-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-methyl-3,4-dihydro-1H-benzo[c][1,2]thiazine 2,2-dioxide
• EN300-719577
• 4-amino-1-methyl-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2-dione
• 2167953-25-3
• 1-Methyl-2,2-dioxo-3,4-dihydro-2lambda6,1-benzothiazin-4-amine

• Inchi： 1S/C9H12N2O2S/c1-11-9-5-3-2-4-7(9)8(10)6-14(11,12)13/h2-5,8H,6,10H2,1H3
• InChI Key： NMUPIDIBAXWQRQ-UHFFFAOYSA-N
• SMILES： S1(CC(C2C=CC=CC=2N1C)N)(=O)=O

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-amino-1-methyl-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2-dione

Comprehensive Overview of 4-amino-1-methyl-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2-dione (CAS No. 2167953-25-3)

4-amino-1-methyl-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2-dione (CAS No. 2167953-25-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, featuring a benzothiazine core with amino and methyl functional groups, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a building block for small-molecule therapeutics, especially in targeting neurological and inflammatory pathways.

The compound's CAS number 2167953-25-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its dihydro-1H-2lambda6,1-benzothiazine scaffold is structurally analogous to several bioactive molecules, which explains its relevance in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity, particularly in kinase inhibition, a hot topic in oncology and autoimmune disease research. This aligns with growing public interest in targeted therapies and personalized medicine.

From a synthetic perspective, 4-amino-1-methyl-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2-dione offers versatility in derivatization. Chemists leverage its amino group for amide coupling or Schiff base formation, common strategies in drug design. These methods are frequently searched by professionals exploring high-throughput screening libraries or fragment-based drug discovery. The compound's stability under physiological conditions further enhances its appeal for in vitro and in vivo studies.

Environmental and safety profiles of CAS 2167953-25-3 are also under scrutiny, reflecting broader societal concerns about green chemistry. Innovations in solvent-free synthesis and catalytic methods for similar structures are trending in academic literature, often linked to sustainable pharmaceutical manufacturing. This compound’s potential low toxicity, inferred from its structural analogs, positions it favorably for preclinical development.

In the context of intellectual property, 2167953-25-3 appears in patents related to central nervous system (CNS) disorders, resonating with searches for neuroprotective agents. Its benzothiazine-dione moiety is associated with oxidative stress reduction, a key focus area for neurodegenerative diseases like Alzheimer’s. Such connections make it a recurring subject in grant proposals and investor briefings within the biotech sector.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques widely discussed in quality control forums. The rise of AI-assisted spectral analysis has further streamlined its identification, addressing common queries about compound verification workflows. These advancements align with industry demands for rapid prototyping in drug development.

Market-wise, suppliers of 4-amino-1-methyl-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2-dione emphasize GMP compliance and batch-to-batch consistency, responding to purchaser priorities in contract research organizations (CROs). The compound’s pricing trends are often benchmarked against similar heterocyclic intermediates, a niche yet expanding segment in fine chemicals.

Future directions for CAS 2167953-25-3 may include exploration in bioconjugation for antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs), cutting-edge areas dominating recent scientific conferences. Its hydrogen-bonding capacity and planar aromatic system could also inspire materials science applications, such as organic semiconductors, bridging chemistry with renewable energy research.